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Compound of Interest

Compound Name: 2,3-Nonanedione
CAS No.: 57644-90-3
Cat. No.: B1612003
Get Quote
. J

Executive Safety Summary

2,3-Nonanedione (CAS: 14090-29-0) is an alpha-diketone. While it possesses a lower vapor
pressure than its lower-molecular-weight homologs (Diacetyl and 2,3-Pentanedione), it shares
the critical 1,2-dicarbonyl moiety.

Scientific Warning: The toxicology of alpha-diketones is structurally driven. Diacetyl and 2,3-
Pentanedione are established causes of Obliterative Bronchiolitis ("Popcorn Lung"), a
debilitating and irreversible respiratory disease.[1] Under the Precautionary Principle, 2,3-
Nonanedione must be handled as a potential respiratory sensitizer and damaging agent,
particularly when heated or aerosolized.

This guide moves beyond generic advice, utilizing permeation kinetics and vapor control
strategies to ensure researcher safety.

Risk Assessment & Hazard Identification
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Parameter Data / Status Implications for Handling

High reactivity with arginine
Chemical Class _Diketone (C9) residues in proteins; potential
for respiratory toxicity.

: . . Viscous; adheres to
Physical State Yellowish Liquid
surfaces/gloves.

Lower inhalation risk than
Volatility Low-Moderate (at RT) Diacetyl at 25°C, but high risk
if heated >60°C.

Combustible. Grounding

Flash Point > 60°C (Est)[2] )
required for bulk transfers.

H315 (Skin Irrit.), H319 (Eye
GHS Classification Warning Irrit.), H335 (Resp. Irrit.), H373
(May cause lung damage).

Personal Protective Equipment (PPE) Matrix

Standard nitrile exam gloves offer insufficient protection against ketones for prolonged contact
due to rapid permeation and swelling.

A. Hand Protection (Barrier Kinetics)
e Primary Barrier (Immersion/High Risk):Butyl Rubber (0.7 mm).

o Why: Ketones swell and permeate nitrile and latex networks. Butyl rubber provides the
highest breakthrough time (>480 mins) for ketones.

e Secondary Barrier (Splash Protection):Double-gloved Nitrile (minimum 5 mil).

o Protocol: If splashed, immediately remove outer glove, wash hands, and replace. Do not
rely on nitrile for >1 minute of contact.

B. Respiratory Protection[3][4][5][6]1[7]
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» Engineering Control (Mandatory): All open handling must occur inside a certified Chemical
Fume Hood (Face velocity: 80—100 fpm).

e PPE (If Hood Unavailable/Maintenance): Full-face respirator with Organic Vapor (OV) +
P100 Particulate cartridges.

o Note: Half-mask respirators are discouraged due to eye irritation risks (H319).

C. Body & Eye Protection[8]

o Eyes: Chemical Splash Goggles (Vented). Safety glasses are insufficient for liquid transfer.

o Body: Lab coat (100% cotton or Nomex; avoid synthetic blends that melt). For bulk transfer
(>1L), use a chemical-resistant apron (Butyl or Neoprene).

Operational Protocol: Safe Handling Workflow
Phase 1: Preparation

 Airflow Check: Verify fume hood flow rate is within operational range.

o Decontamination Prep: Place a "wet" waste container (solvent-compatible) inside the hood to
avoid removing contaminated items into the general lab space.

« Static Control: If pouring >500mL, ground the receiving vessel. 2,3-Nonanedione is
combustible.[2][3]

Phase 2: Transfer & Manipulation

o Pipetting: Use positive-displacement pipettes if possible to prevent dripping due to
viscosity/vapor pressure.

» Weighing:
o Preferred: Tare the vial inside the hood, add liquid, cap tightly, then move to the balance.
o Avoid: Open weighing on a benchtop balance.

« Heating (CRITICAL):
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o If the protocol requires heating 2,3-Nonanedione, closed systems (reflux) are mandatory.

o If an open system is unavoidable, it must remain in the fume hood. The vapor pressure
increases exponentially with temperature, significantly elevating the respiratory risk.

Phase 3: Deactivation & Cleanup|[9]

» Spills: Do not use paper towels alone (increases surface area for evaporation). Cover with
an activated carbon-based solvent absorbent or vermiculite.

» Surface Cleaning: Wipe surfaces with Ethanol or Isopropanol, followed by a soapy water
wash.

Visualization: Decision Logic & Workflows
Figure 1: PPE Selection Logic

Caption: Decision tree for selecting appropriate glove and respiratory protection based on
experimental conditions.

Handling 2,3-Nonanedione

Volume > 10 mL
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(Required) (Mandatory) (Change immediately on splash) (Recommended)
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Figure 2: Spill Response Protocol

Caption: Step-by-step workflow for managing incidental spills of alpha-diketones.
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[6][8]
Disposal & Waste Management

Never dispose of alpha-diketones down the drain. They are toxic to aquatic life and can form

explosive vapors in plumbing traps.

Segregation: Collect in a dedicated "Organic Solvents - Non-Halogenated" waste stream.

Labeling: Clearly tag container with "Contains Alpha-Diketones - Potential Respiratory
Sensitizer."

Destruction: The preferred method is High-Temperature Incineration via a licensed waste
contractor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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